Cas no 103456-35-5 (1-Bromodibenzofuran)

1-Bromodibenzofuran structure
1-Bromodibenzofuran structure
Product Name:1-Bromodibenzofuran
CAS No:103456-35-5
MF:C12H7BrO
MW:247.08738
CID:236231
PubChem ID:190542
Update Time:2024-11-04

1-Bromodibenzofuran Chemical and Physical Properties

Names and Identifiers

    • Dibenzofuran, bromo-
    • BROMODIBENZOFURAN
    • DTXSID20145866
    • 103456-35-5
    • 50548-45-3
    • AKOS016012343
    • 1-Bromodibenzofuran
    • B5766
    • DS-6886
    • 1-Brom-dibenzofuran; 6-Bromomannitol; 1-Aminodibenzofuran;Dibenzofuran, 1-broMo-
    • SCHEMBL1536858
    • 1-Bromdibenzofuran
    • 1-Brom-dibenzofuran
    • SY111975
    • DB-220235
    • 1-bromodibenzo[b,d]furan
    • CS-D0502
    • 3-BROMO-8-OXATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2(7),3,5,10,12-HEXAENE
    • MFCD00094238
    • F50552
    • DA-05391
    • 1-bromo-dibenzofuran
    • Inchi: InChI=1S/C12H7BrO/c13-9-5-3-7-11-12(9)8-4-1-2-6-10(8)14-11/h1-7H
    • InChI Key: WUYYVOWEBMOELQ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=C1C1=CC=CC=C1O2

Computed Properties

  • Exact Mass: 245.96801
  • Monoisotopic Mass: 245.96803g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 13.1Ų

Experimental Properties

  • PSA: 13.14

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